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Compound of Interest

Compound Name: 2-Chloromalonaldehyde

Cat. No.: B104417 Get Quote

Technical Support Center: 2-
Chloromalonaldehyde
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 2-Chloromalonaldehyde.

Troubleshooting Guides and FAQs
This section addresses common questions and potential issues encountered during

experiments involving 2-Chloromalonaldehyde.

General Handling and Storage

Q1: What are the primary hazards associated with 2-Chloromalonaldehyde?

2-Chloromalonaldehyde is harmful if swallowed, in contact with skin, or if inhaled.[1][2] It

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling 2-
Chloromalonaldehyde?

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[2]
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Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-

impermeable gloves that have been inspected prior to use.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator.[2] Work should be conducted in a well-ventilated area, preferably a

fume hood.[2]

Q3: How should 2-Chloromalonaldehyde be stored?

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3] Keep the

container refrigerated. It should be stored away from incompatible materials such as

strong oxidizing agents and foodstuff containers.[2][3]

Q4: What should I do in case of a spill?

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[2]

Evacuate personnel to a safe area.[2] Use personal protective equipment, including

chemical-impermeable gloves and a respirator.[2] Prevent the chemical from entering

drains.[2] Sweep up the solid material and collect it in a suitable, closed container for

disposal.[2][3]

First Aid

Q5: What is the first aid procedure for inhalation of 2-Chloromalonaldehyde?

Move the individual to fresh air. If breathing is difficult, administer oxygen. If the person is

not breathing, provide artificial respiration and seek immediate medical attention.[2]

Q6: What should be done in case of skin contact?

Immediately wash the affected area with plenty of soap and water.[3] Remove all

contaminated clothing and shoes.[3] Seek medical attention.[3]

Q7: What is the first aid protocol for eye contact?

Rinse the eyes cautiously with water for at least 15 minutes, making sure to also rinse

under the eyelids.[3] Remove contact lenses if present and easy to do so.[3] Continue

rinsing and get immediate medical attention.[3]
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Q8: What should I do if 2-Chloromalonaldehyde is accidentally ingested?

Rinse the mouth with water. Do not induce vomiting.[2] Never give anything by mouth to

an unconscious person.[2] Call a doctor or Poison Control Center immediately.[2]

Experimental Issues

Q9: My reaction with 2-Chloromalonaldehyde is not proceeding as expected. What are

some common issues?

2-Chloromalonaldehyde is reactive with nucleophiles such as amines and alcohols.[4]

Ensure that your reagents and solvents are pure and dry, as contaminants can interfere

with the reaction. The aldehyde groups are susceptible to nucleophilic attack, so reaction

conditions should be carefully controlled.[4]

Q10: How should 2-Chloromalonaldehyde be properly disposed of?

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3] Do not allow the chemical to be released into the

environment.[2]

Quantitative Data
The following table summarizes key quantitative data for 2-Chloromalonaldehyde.
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Property Value

Molecular Formula C₃H₃ClO₂

Molecular Weight 106.51 g/mol [1]

Appearance Brown Crystalline Powder[2]

Melting Point 140-145°C[2]

Boiling Point 204.6°C at 760 mmHg

Density 1.371 g/cm³

Flash Point 77.5°C

Solubility
DMSO (Slightly), Ethyl Acetate (Slightly,

Heated), Methanol (Slightly)

LD50 (Oral) Data not available

LD50 (Dermal) Data not available

LC50 (Inhalation) Data not available

Permissible Exposure Limit (PEL)

No specific limit established. For the related

compound Chloroacetaldehyde, the OSHA PEL

is a ceiling of 1 ppm (3 mg/m³).[4]

Experimental Protocols
Synthesis of 2-Chloromalonaldehyde

This protocol is adapted from a known synthetic route.

Materials:

N,N-dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Chloroacetyl chloride
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Ethyl acetate

Dichloromethane

Procedure:

React N,N-dimethylformamide and phosphorus oxychloride with chloroacetyl chloride at a

temperature of 0-5°C.

The complex formed in the previous step is then reacted with a solution of sodium hydroxide.

The sodium salt obtained is subsequently treated with hydrochloric acid to break the salt.

2-Chloromalonaldehyde is then extracted from the aqueous solution using ethyl acetate.

The final product is granulated in dichloromethane to yield purified 2-
Chloromalonaldehyde.
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Immediate Actions

Containment & Cleanup

Final Procedures

Spill Occurs
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Remove Ignition Sources

Ensure Ventilation

Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect in Labeled Container

Decontaminate Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 2-Chloromalonaldehyde spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b104417?utm_src=pdf-body-img
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for 2-Chloromalonaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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